![molecular formula C20H21ClFN3O2 B2943930 3-chloro-N'-{[1-(3-fluorobenzyl)-4-piperidinyl]carbonyl}benzenecarbohydrazide CAS No. 478259-07-3](/img/structure/B2943930.png)
3-chloro-N'-{[1-(3-fluorobenzyl)-4-piperidinyl]carbonyl}benzenecarbohydrazide
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Overview
Description
3-chloro-N’-{[1-(3-fluorobenzyl)-4-piperidinyl]carbonyl}benzenecarbohydrazide is a chemical compound with the CAS number 478259-07-3 . It is a specialized compound and may be related to patent products .
Molecular Structure Analysis
The molecular structure of this compound would be based on its name, but without a specific diagram or more detailed information, it’s difficult to provide a comprehensive analysis .Scientific Research Applications
Synthesis and Structural Investigations
Research in the field of organic and medicinal chemistry has led to the synthesis of novel compounds with potential applications in pharmacology. For instance, studies have focused on the development of high-affinity, selective σ ligands with variations in the carbon spirocenter, exploring the pharmacological properties of sila-analogues and their affinities for various central nervous system receptors, including σ, 5-HT1A, 5-HT2A, α1, α2, M, D2 receptors. These compounds were synthesized through multi-step processes, starting from dichlorodivinylsilane, highlighting the complexity and the potential of such molecules in scientific research (Tacke et al., 2003).
Pharmacological Investigations
In pharmacological research, the development of anti-Alzheimer's agents has been a significant area of interest. N-benzylated derivatives of (pyrrolidin-2-one)/(imidazolidin-2-one) were synthesized and evaluated for their potential as anti-Alzheimer's compounds. These analogs were designed based on the lead compound donepezil, with modifications aimed at improving efficacy and exploring the structure-activity relationship (SAR) of these molecules. In-vivo and in-vitro evaluations suggested the promise of certain compounds displaying excellent anti-Alzheimer's profiles, which underscores the importance of such synthetic compounds in developing therapeutic agents (Gupta et al., 2020).
Material Science and Chemical Synthesis
Additionally, the synthesis of structurally related compounds, such as 3-chloro-N′-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide, highlights the versatility of these chemical frameworks in material science and chemical synthesis. These compounds, characterized by elemental analysis, IR, 1H NMR, 13C NMR, and mass spectral analysis, demonstrate the wide-ranging applications of such molecules beyond pharmacology, potentially including materials science and chemical synthesis technologies (Naganagowda et al., 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N'-(3-chlorobenzoyl)-1-[(3-fluorophenyl)methyl]piperidine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClFN3O2/c21-17-5-2-4-16(12-17)20(27)24-23-19(26)15-7-9-25(10-8-15)13-14-3-1-6-18(22)11-14/h1-6,11-12,15H,7-10,13H2,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCRVTCDQNWEIIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NNC(=O)C2=CC(=CC=C2)Cl)CC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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